Cas no 2228302-28-9 (1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228302-28-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5795180
• PubChem ID: 165858110
• Update Time: 2025-10-16

1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• 2228302-28-9
• EN300-1822091
• 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C10H10N2O3/c1-6-4-12-8(5-11-6)10(9(14)15)2-7(13)3-10/h4-5H,2-3H2,1H3,(H,14,15)
• InChI Key： SYDOBGIBFOOLNR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=NC(C)=CN=2)C1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.2Ų

Additional information on 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2228302-28-9)

1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228302-28-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid is a small molecule with a molecular formula of C₁₀H₉N₃O₃. The compound features a cyclobutane ring fused with a carboxylic acid group and a 5-methylpyrazine moiety. The presence of these functional groups imparts unique chemical properties to the molecule, such as high reactivity and stability under various conditions. The molecular weight of the compound is approximately 215.19 g/mol.

The physical properties of 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid include its solubility in polar solvents like water and dimethyl sulfoxide (DMSO). It is also relatively stable under standard laboratory conditions, making it suitable for various experimental setups. The compound's melting point is around 170°C, and it exhibits a characteristic UV absorption spectrum with peaks at specific wavelengths.

Synthesis Methods

The synthesis of 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid has been reported in several studies, each employing different methodologies to achieve high yields and purity. One common approach involves the reaction of 5-methylpyrazine with an appropriate cyclobutene derivative in the presence of a suitable catalyst. Another method involves the cyclization of an acyclic precursor followed by functional group transformations to introduce the carboxylic acid moiety.

A recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method that significantly reduces the number of steps and improves the overall yield. This method utilizes microwave-assisted synthesis, which not only accelerates the reaction but also enhances the purity of the final product. The use of green solvents and catalysts in this process aligns with sustainable chemistry practices, making it an environmentally friendly option.

Biological Activities and Applications

1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been found to inhibit the activity of certain kinases, which are crucial for cell signaling and proliferation. This property makes it a potential candidate for the development of anticancer drugs.

In addition to its enzymatic inhibition properties, 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid has demonstrated anti-inflammatory effects in vitro and in vivo models. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising lead compound for treating inflammatory diseases like rheumatoid arthritis.

Clinical Trials and Future Prospects

The potential therapeutic applications of 1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further investigations into its use as a treatment for various diseases.

In parallel with clinical trials, researchers are exploring structure-activity relationships (SAR) to optimize the compound's pharmacological properties. By modifying specific functional groups or introducing new substituents, scientists aim to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these efforts.

Conclusion

1-(5-Methylpyrazin-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228302-28-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and therapeutic applications, potentially leading to breakthroughs in drug discovery and development.